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Thematic Analysis (TA) is a foundational method for identifying, analyzing, and reporting patterns (themes)

within qualitative data. It is widely used in psychology, healthcare, social sciences, and customer experience

research to gain deep insights into complex human experiences and perspectives [1]. The following protocol

details the widely-cited six-phase approach to Reflexive Thematic Analysis as outlined by Braun and Clarke

[1].

Experimental Protocol: The Six-Phases of Reflexive Thematic
Analysis

The workflow for conducting a Reflexive Thematic Analysis is iterative and can be visualized as follows:
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Start Thematic Analysis

1. Familiarization with Data

2. Generating Initial Codes

3. Searching for Themes

4. Reviewing Potential Themes

Iterative Process

5. Defining and Naming Themes

6. Producing the Report

Click to download full resolution via product page

Diagram 1: The iterative workflow of Reflexive Thematic Analysis.

The table below provides the objectives and detailed methodologies for each phase.

Table 1: Protocol for Conducting Reflexive Thematic Analysis
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Phase Objective Detailed Methodology

1.
Familiarization

To immerse in the data
and gain a deep

understanding of its
content.

Repeatedly and actively read the entire dataset (e.g.,
interview transcripts, survey responses). Take initial,

unstructured notes and jot down early ideas for codes
[1].

2. Generating
Codes

To systematically identify
and label noteworthy

features across the entire
dataset.

Work through the dataset line-by-line or segment-by-
segment. Apply concise, descriptive labels (codes) to

data items that are relevant to the research question.
Code inclusively and comprehensively at this stage

[1].

3. Searching for
Themes

To group related codes

into broader, meaningful
patterns.

Analyze the generated codes and group them into

candidate themes. Consider how different codes may
combine to form an overarching theme. Create initial

thematic maps to visualize relationships [1].

4. Reviewing
Themes

To refine the candidate

themes, ensuring they
accurately represent the

dataset.

Check if the candidate themes form a coherent

pattern. Review the coded data extracts for each
theme to assess if they support the theme. This may

involve splitting, combining, or discarding themes [1].

5. Defining
Themes

To articulate the essence

and scope of each final
theme.

Conduct a detailed analysis of each theme to

determine the core story it tells. Generate a clear
name and a detailed definition for each theme,

describing its scope and relevance [1].

6. Producing the
Report

To present the analysis in

a scholarly report.

Weave the analytic narrative together with vivid,

compelling data extracts. Finalize the analysis by
contextualizing the findings within existing literature

and clearly explaining the significance of the themes
[1].

Leveraging Software and AI in Thematic Analysis

Qualitative Data Analysis Software (QDAS) can significantly enhance the efficiency and rigor of Thematic

Analysis, especially with large datasets. The following diagram illustrates how AI-powered tools can be
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integrated into the analytical workflow.

AI-Powered QDAS Tools
(e.g., InfraNodus, MAXQDA, NVivo)

Automated Code Suggestions

Visual Thematic Maps
(Network Graphs)

Identification of Latent Ideas
and Gaps

Accelerates Initial Coding

Aids Pattern Recognition

Reduces Researcher Bias

Click to download full resolution via product page

Diagram 2: The role of AI and software in supporting Thematic Analysis.

Table 2: Overview of Common Qualitative Data Analysis Software (QDAS)

Software Key Features Potential Application in TA

NVivo A comprehensive platform supporting
various data types and analysis

approaches [1].

Managing large datasets, complex coding,
querying, and organizing themes.

MAXQDA User-friendly interface with strong mixed-

methods capabilities and AI features [1].

Streamlining the coding process, inter-

coder reliability checks, and visual tools.

InfraNodus Focuses on data visualization and AI

thematic analysis by building knowledge
graphs [1].

Generating initial thematic maps,

identifying central concepts, and revealing
gaps in the data.

ATLAS.ti Powerful tools for coding, visualizing
relationships, and incorporating AI [1].

Deep analysis of text, multimedia data, and
exploring connections between codes.

A Note on IQGAP3 in Cancer Research
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If your query was related to the protein IQGAP3, it is a significant oncogene studied in cancer biology, not a

qualitative research method. Recent studies highlight its role as a scaffold protein that promotes cancer

stemness, metastasis, and therapy resistance.

Key Signaling Pathways: IQGAP3 has been shown to activate the Hedgehog signaling pathway
by regulating its key effector, GLI1, to promote stemness in non-small-cell lung cancer (NSCLC) [2].
Concurrently, it promotes the Wnt/β-catenin signaling pathway by disrupting the Axin1-CK1α

interaction, leading to β-catenin stabilization and increased proliferation in gastric cancer [3].
Experimental Techniques: Common protocols to study IQGAP3 include cell transfection with

specific siRNAs, Western blotting, co-immunoprecipitation (Co-IP) to identify protein-protein
interactions, and RNA sequencing to identify downstream effectors [2] [3].

The signaling role of IQGAP3 in cancer can be summarized as follows:

IQGAP3 Overexpression

Activation of Hedgehog Pathway Activation of Wnt/β-catenin Pathway

Upregulation of GLI1 Stabilization of β-catenin

Cancer Stemness,
Metastasis, Therapy Resistance

Click to download full resolution via product page

Diagram 3: IQGAP3 promotes cancer progression through multiple signaling pathways.

Key Takeaways for Researchers

Choose Your Framework: Decide between an inductive (data-driven) or deductive (theory-testing)

approach to Thematic Analysis early on, as this will guide your entire coding process [1].
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Embrace Reflexivity: Acknowledge your active role as a researcher in interpreting the data.

Documenting your assumptions and decisions enhances the transparency and rigor of your analysis
[1].

Leverage Technology: Use QDAS tools not just for organization, but for deeper exploration. AI-
powered visualization can help identify non-obvious patterns and connections in your data [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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